Cas no 1242881-35-1 (7-(3-fluorophenyl)-3-{[(4-methylphenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one)

• Product Name: 7-(3-fluorophenyl)-3-{[(4-methylphenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• CAS No: 1242881-35-1
• MF: C₁₉H₁₇FN₄OS
• MW: 368.427885770798
• CID: 5310487
• PubChem ID: 75551964
• Update Time: 2025-07-22

7-(3-fluorophenyl)-3-{[(4-methylphenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one Chemical and Physical Properties

Names and Identifiers

• 7-(3-Fluorophenyl)-3-[[(4-methylphenyl)methyl]thio]-1,2,4-triazolo[4,3-a]pyrazin-8(7H)-one
• 1242881-35-1
• 7-(3-fluorophenyl)-3-{[(4-methylphenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

• Inchi： 1S/C19H17FN4OS/c1-13-5-7-14(8-6-13)12-26-19-22-21-17-18(25)23(9-10-24(17)19)16-4-2-3-15(20)11-16/h2-11,17,21H,12H2,1H3
• InChI Key： KJUYSUNDLKENAL-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C)=CC=1)C1=NNC2C(N(C3C=CC=C(C=3)F)C=CN21)=O

Computed Properties

• Exact Mass: 368.11071051g/mol
• Monoisotopic Mass: 368.11071051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 610.0±65.0 °C(Predicted)
• pka: -1.58±0.20(Predicted)

Additional information on 7-(3-fluorophenyl)-3-{[(4-methylphenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

Comprehensive Overview of 7-(3-fluorophenyl)-3-{[(4-methylphenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one (CAS No. 1242881-35-1)

The compound 7-(3-fluorophenyl)-3-{[(4-methylphenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one, identified by its CAS No. 1242881-35-1, is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a triazolo[4,3-a]pyrazin-8-one core, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its fluorophenyl and methylphenyl substituents, which are known to influence binding affinity and metabolic stability.

In recent years, the demand for novel small-molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in precision medicine. The structural attributes of CAS No. 1242881-35-1 align with these trends, as its sulfanyl and triazole functionalities are often associated with selective inhibition. This has led to its exploration in drug discovery pipelines, particularly for conditions where protein-protein interactions play a critical role. Its fluorine substitution further enhances its bioavailability, a key consideration in modern medicinal chemistry.

From a synthetic perspective, the preparation of 7-(3-fluorophenyl)-3-{[(4-methylphenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one involves multi-step organic transformations, including cyclization and thioether formation. These processes are optimized to achieve high yields and purity, which are essential for preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with pharmaceutical standards.

The growing interest in CAS No. 1242881-35-1 is also reflected in its inclusion in high-throughput screening libraries. Its drug-like properties, such as moderate lipophilicity and molecular weight, make it a viable candidate for lead optimization. Additionally, its potential applications extend beyond therapeutics, with exploratory studies examining its utility in chemical biology and probe development for studying cellular pathways.

As the scientific community continues to investigate 7-(3-fluorophenyl)-3-{[(4-methylphenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one, its role in addressing unmet medical needs becomes increasingly apparent. Whether as a scaffold for drug design or a tool for mechanistic studies, this compound exemplifies the intersection of innovation and practical application in contemporary research.